Cas no 57466-68-9 (2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)-)

• Product Name: 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)-
• CAS No: 57466-68-9
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 366552
• PubChem ID: 736610
• Update Time: 2025-11-07

2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)-
• 3-CHLORO-3-(4-METHOXYPHENYL)ACRYLONITRILE
• 3-chloro-3-(4-methoxyphenyl)prop-2-enenitrile
• (2Z)-3-chloro-3-(4-methoxyphenyl)prop-2-enenitrile
• MFCD00277424
• AKOS001054587
• EN300-61178
• 57466-68-9
• ZJB47916
• CS-0322901
• SCHEMBL5194266
• SCHEMBL5194258
• (Z)-3-Chloro-3-(4-methoxyphenyl)acrylonitrile
• 874479-16-0
• Z56969677
• AS-32419
• (Z)-3-chloro-3-(4-methoxyphenyl)prop-2-enenitrile

• Inchi： 1S/C10H8ClNO/c1-13-9-4-2-8(3-5-9)10(11)6-7-12/h2-6H,1H3/b10-6-
• InChI Key： PRZFNAAMKVRGRG-POHAHGRESA-N
• SMILES： Cl/C(=C\C#N)/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 193.02900
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.79848

Additional information on 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)-

Recent Advances in the Study of 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)- (CAS: 57466-68-9)

The compound 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)- (CAS: 57466-68-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and biomedical research.

One of the key areas of research has been the optimization of synthetic routes for 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed coupling reaction. This method not only improved the scalability of production but also reduced the formation of by-products, making it more suitable for industrial applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)- exhibits strong inhibitory effects on cytochrome P450 enzymes, which are critical in drug metabolism. This finding suggests its potential use in modulating drug interactions and enhancing therapeutic efficacy.

Further research has explored the compound's anti-inflammatory and anticancer properties. A preclinical study conducted by a team at the University of Cambridge (2024) revealed that 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)- could selectively target cancer cells by inducing apoptosis through the activation of the p53 pathway. These results were particularly promising in models of breast and lung cancer, indicating a potential avenue for future oncological therapies.

Despite these advancements, challenges remain in the clinical translation of 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)-. Issues such as bioavailability, toxicity profiles, and long-term safety need to be addressed through further preclinical and clinical studies. However, the compound's versatile biological activities and improved synthetic accessibility position it as a promising candidate for continued research and development in the chemical biology and pharmaceutical industries.

In conclusion, the latest research on 2-Propenenitrile,3-chloro-3-(4-methoxyphenyl)- (CAS: 57466-68-9) underscores its potential as a multifaceted therapeutic agent. Ongoing studies are expected to further elucidate its mechanisms and expand its applications, paving the way for novel treatments in various medical fields.